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Compound of Interest

Compound Name: Enclomiphene Citrate

Cat. No.: B1671272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Enclomiphene citrate, the trans-isomer of clomiphene citrate, is a selective estrogen receptor

modulator (SERM) that acts as a non-steroidal estrogen receptor antagonist.[1][2] It is a

valuable tool for in vitro studies investigating estrogen receptor signaling and its downstream

effects. In cell culture experiments, proper dissolution and handling of enclomiphene citrate
are critical to ensure accurate and reproducible results. These application notes provide a

detailed protocol for the preparation of enclomiphene citrate solutions for use in cell culture,

along with data on its solubility, stability, and mechanism of action.

Properties of Enclomiphene Citrate
Property Value

Molecular Formula C₂₆H₂₈ClNO • C₆H₈O₇

Molecular Weight 598.1 g/mol

Appearance Crystalline solid

Storage (Solid) -20°C for up to 4 years
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Solubility Data
Enclomiphene citrate is sparingly soluble in aqueous solutions but exhibits good solubility in

organic solvents. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock

solutions for cell culture applications.

Solvent Solubility

DMSO ≥ 100 mg/mL

Ethanol ~2-5 mg/mL

Water Insoluble

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Materials:

Enclomiphene citrate powder

Sterile, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

(Optional) 0.22 µm sterile syringe filter (PTFE or nylon membrane)

Procedure:

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired

amount of enclomiphene citrate powder. For a 10 mM stock solution, this would be 5.981

mg per 1 mL of DMSO.
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Dissolving: Add the appropriate volume of sterile DMSO to the weighed enclomiphene
citrate.

Vortexing: Vortex the solution until the enclomiphene citrate is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution.

(Optional) Sterilization: While 100% DMSO is generally considered hostile to microbial

growth, sterile filtration can be performed for added assurance.[3]

Draw the enclomiphene citrate/DMSO solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter (PTFE or nylon) to the syringe.

Filter the solution into a new sterile tube. Note: Some loss of the compound may occur

due to binding to the filter membrane.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to one month or at -80°C for up to six months.

Preparation of Working Solutions in Cell Culture Medium
Materials:

10 mM Enclomiphene Citrate stock solution in DMSO

Pre-warmed, sterile cell culture medium appropriate for your cell line

Procedure:

Calculate Dilution: Determine the volume of the 10 mM stock solution required to achieve the

desired final concentration in your cell culture medium. It is crucial to maintain the final

DMSO concentration in the culture medium at a low, non-toxic level, typically below 0.5%,

with 0.1% being preferable.

Serial Dilution (Recommended): To avoid precipitation of the compound, it is best to perform

serial dilutions.
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Prepare an intermediate dilution of the stock solution in sterile culture medium.

Add the intermediate dilution to the final volume of culture medium to reach the desired

working concentration.

Direct Dilution (for low concentrations): For very low final concentrations, direct dilution of the

stock solution into the final volume of media may be possible. Add the stock solution

dropwise to the pre-warmed medium while gently swirling.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

enclomiphene citrate) to an equal volume of cell culture medium. This is essential to

account for any effects of the solvent on the cells.

Use Immediately: It is recommended to use the freshly prepared working solutions

immediately. The stability of enclomiphene citrate in aqueous culture media at 37°C for

extended periods has not been extensively reported.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Cell Treatment
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Caption: Workflow for preparing and applying enclomiphene citrate in cell culture.
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Enclomiphene Citrate Signaling Pathway: Estrogen
Receptor Antagonism
Enclomiphene citrate exerts its effects by acting as an antagonist of the estrogen receptor

(ER). In the classical genomic pathway, estrogen binds to ER in the cytoplasm, leading to its

dimerization and translocation to the nucleus. The ER dimer then binds to Estrogen Response

Elements (EREs) on the DNA, initiating the transcription of target genes. Enclomiphene
citrate competitively binds to the ER, preventing the binding of estrogen and subsequent

transcriptional activation.
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Caption: Enclomiphene citrate antagonizes the estrogen receptor signaling pathway.

Safety Precautions
Enclomiphene citrate should be handled with care. It is recommended to wear appropriate

personal protective equipment (PPE), including gloves, a lab coat, and safety glasses, when

handling the powder and concentrated solutions. All procedures should be performed in a well-

ventilated area or a chemical fume hood.

Disclaimer: This protocol is intended for research use only and is not for human or veterinary

use. Researchers should consult the safety data sheet (SDS) for enclomiphene citrate for
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complete safety information. The information provided here is based on publicly available data

and should be adapted to specific experimental needs and laboratory conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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